N-(4-fluorophenyl)-2-[(4-methyl-2-pyrimidinyl)oxy]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(4-methylpyrimidin-2-yl)oxyacetamide
• InChI: InChI=1S/C13H12FN3O2/c1-9-6-7-15-13(16-9)19-8-12(18)17-11-4-2-10(14)3-5-11/h2-7H,8H2,1H3,(H,17,18)
• InChI Key: WSXSVUWQKSGPBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)OCC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C13H12FN3O2
• Molecular Weight: 261.25 g/mol

Description

N-(4-fluorophenyl)-2-[(4-methyl-2-pyrimidinyl)oxy]acetamide, also known as FMPA, is a chemical compound that has been extensively studied for its potential use in scientific research. FMPA is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it an attractive candidate for use in a wide range of experimental settings.

Scientific Research Applications

Antimicrobial Activity

Oxazolidinones, including analogs similar to N-(4-fluorophenyl)-2-[(4-methyl-2-pyrimidinyl)oxy]acetamide, have shown significant in vitro antibacterial activities against a variety of clinically important pathogens. They possess a unique mechanism of bacterial protein synthesis inhibition, making them effective against methicillin-resistant Staphylococcus aureus, Enterococcus faecalis, and Mycobacterium tuberculosis strains resistant to common antitubercular agents. These compounds demonstrate a potential for treating infections resistant to traditional antibiotics (Zurenko et al., 1996).

Imaging and Detection

N-(4-fluorophenyl)-2-[(4-methyl-2-pyrimidinyl)oxy]acetamide derivatives have been explored for their potential in imaging the translocator protein (18 kDa) with PET. These compounds, particularly those labeled with fluorine-18, have been synthesized and evaluated for their use in in vivo imaging to study neuroinflammatory processes. The development of such radioligands is crucial for diagnosing and monitoring neurological disorders (Dollé et al., 2008).

Herbicidal Activity

Research into N-(4-fluorophenyl)-2-[(4-methyl-2-pyrimidinyl)oxy]acetamide derivatives has also included the synthesis and evaluation of their herbicidal activities. Novel derivatives have been designed and synthesized, showing promising herbicidal activities against dicotyledonous weeds, indicating the potential for agricultural applications (Wu et al., 2011).

Anti-inflammatory Activity

The compound and its derivatives have been synthesized and evaluated for their anti-inflammatory activity, showing significant potential. Among various derivatives, specific formulations have demonstrated potent anti-inflammatory effects, suggesting their usefulness in developing new anti-inflammatory agents (Sunder et al., 2013).

Polymorphism and Drug Formulation

Studies on linezolid, a related oxazolidinone antibiotic, have revealed insights into polymorphism and the impact on drug formulation and release mechanisms. Understanding the polymorphic forms of such compounds is crucial for optimizing their pharmaceutical properties and therapeutic efficacy (Maccaroni et al., 2008).